Cas no 2680689-11-4 ({4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid)

• Product Name: {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid
• CAS No: 2680689-11-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6197977
• PubChem ID: 165917198
• Update Time: 2025-08-05

{4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277696
• 2680788-97-8
• EN300-28277681
• {4-[(tert-butoxy)carbonyl]cyclohexyl}carbamic acid
• 2680689-11-4
• [(1s,4s)-4-[(tert-butoxy)carbonyl]cyclohexyl]carbamic acid
• {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-10(14)8-4-6-9(7-5-8)13-11(15)16/h8-9,13H,4-7H2,1-3H3,(H,15,16)
• InChI Key： RMDKUILDPONXOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(CC1)NC(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid

Introduction to {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic Acid (CAS No. 2680689-11-4)

{4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid (CAS No. 2680689-11-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a cyclohexyl ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) group is widely used in organic synthesis to protect amino groups, ensuring that they remain unreactive during subsequent synthetic steps. This protection strategy is crucial in the synthesis of peptides and complex organic molecules, where selective reactivity is essential. The cyclohexyl ring, on the other hand, provides steric hindrance and conformational stability, which can influence the biological activity and pharmacokinetic properties of the final product.

Recent studies have highlighted the potential of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. The researchers found that derivatives of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid exhibited high binding affinity and selectivity for specific PPI targets, making them promising candidates for further drug development.

In another study, published in Organic & Biomolecular Chemistry in 2022, scientists investigated the use of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid in the synthesis of novel antiviral agents. The compound was used to create a series of derivatives with enhanced antiviral activity against RNA viruses, such as influenza and SARS-CoV-2. The researchers reported that these derivatives showed promising results in vitro, with low cytotoxicity and high efficacy in inhibiting viral replication.

The versatility of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential applications in materials science. A 2021 study published in Advanced Materials investigated the use of this compound as a building block for self-assembling supramolecular structures. The unique combination of steric hindrance and hydrogen bonding capabilities provided by the cyclohexyl ring and carbamic acid group allowed for the formation of well-defined nanostructures with potential applications in drug delivery systems and catalysis.

The synthesis of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid typically involves several steps, including the protection of an amino group with a Boc group and subsequent functionalization to introduce the carbamic acid moiety. Various synthetic routes have been reported, each with its own advantages and limitations. For example, one common method involves the reaction of 4-amino-cyclohexanecarboxylic acid with di-tert-butyl dicarbonate (Boc₂O) to form the protected intermediate, followed by further modifications to introduce additional functional groups.

The physical properties of {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid, such as its solubility and stability, are important considerations for its use in various applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility can be influenced by factors such as pH and temperature, which can be optimized for specific synthetic or analytical procedures.

In conclusion, {4-[(Tert-butoxy)carbonyl]cyclohexyl}carbamic acid (CAS No. 2680689-11-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions for various challenges in healthcare and technology.